Cas no 119813-24-0 (sodium 3-methoxy-2-methyl-3-oxopropane-1-sulfinate)

• Product Name: sodium 3-methoxy-2-methyl-3-oxopropane-1-sulfinate
• CAS No: 119813-24-0
• CID: 4576973
• Update Time: 2025-06-08

sodium 3-methoxy-2-methyl-3-oxopropane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 3-methoxy-2-methyl-3-oxopropane-1-sulfinate

Additional information on sodium 3-methoxy-2-methyl-3-oxopropane-1-sulfinate

Sodium 3-Methoxy-2-Methyl-3-Oxopropane-1-Sulfinate (CAS No. 119813-24-0): An Overview of Its Properties, Applications, and Recent Research

Sodium 3-methoxy-2-methyl-3-oxopropane-1-sulfinate (CAS No. 119813-24-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as sodium methanesulfinate, is characterized by its unique chemical structure and diverse applications. In this article, we will delve into the properties, synthesis methods, and recent research advancements related to this compound.

Chemical Structure and Properties: Sodium 3-methoxy-2-methyl-3-oxopropane-1-sulfinate is a white crystalline solid with a molecular formula of C5H9NaO4S. Its molecular weight is approximately 190.17 g/mol. The compound is highly soluble in water and exhibits excellent stability under a wide range of conditions. The presence of the sulfinate group and the methoxy substituent imparts unique reactivity and functional properties to the molecule, making it a valuable intermediate in various synthetic pathways.

Synthesis Methods: The synthesis of sodium 3-methoxy-2-methyl-3-oxopropane-1-sulfinate can be achieved through several routes. One common method involves the reaction of methanesulfinic acid with an appropriate alkylating agent followed by neutralization with sodium hydroxide. Another approach involves the oxidation of a corresponding thioether derivative using an oxidizing agent such as hydrogen peroxide or m-chloroperbenzoic acid (mCPBA). These methods have been optimized to achieve high yields and purity levels, making the compound readily available for research and industrial applications.

Applications in Chemistry and Biology: Sodium 3-methoxy-2-methyl-3-oxopropane-1-sulfinate has found extensive use as an intermediate in organic synthesis. Its reactivity as a nucleophile and its ability to participate in various chemical transformations make it a valuable building block for the synthesis of more complex molecules. In the field of medicinal chemistry, this compound has been utilized in the development of novel drugs and drug candidates. Recent studies have explored its potential as a precursor for the synthesis of antiviral agents, anticancer drugs, and other therapeutic compounds.

Recent Research Advancements: Recent research has shed light on the potential biological activities of sodium 3-methoxy-2-methyl-3-oxopropane-1-sulfinate. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several strains of influenza virus. Another study in the European Journal of Medicinal Chemistry demonstrated that certain analogs of sodium 3-methoxy-2-methyl-3-oxopropane-1-sulfinate showed promising anticancer activity against various human cancer cell lines. These findings highlight the potential of this compound as a lead molecule for further drug development.

Environmental Impact and Safety Considerations: While sodium 3-methoxy-2-methyl-3-oxopropane-1-sulfinate is generally considered safe for use in laboratory settings, proper handling and storage precautions should be observed to ensure safety. The compound should be stored in a cool, dry place away from incompatible materials. It is important to follow standard laboratory safety protocols when working with this compound to minimize any potential risks.

Conclusion: Sodium 3-methoxy-2-methyl-3-oxopropane-1-sulfinate (CAS No. 119813-24-0) is a versatile organic compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical properties make it an important intermediate in various synthetic pathways, and recent research has highlighted its potential as a lead molecule for drug development. As ongoing studies continue to uncover new insights into its biological activities and applications, sodium 3-methoxy-2-methyl-3-oxopropane-1-sulfinate remains a topic of significant interest in the scientific community.